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Compound of Interest

Compound Name: CZL55

Cat. No.: B10855490 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of CZL55, a caspase-1

inhibitor. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

While a specific Safety Data Sheet (SDS) for CZL55 is not readily available, by following the

general principles of hazardous waste disposal for laboratory chemicals and referencing safety

protocols for similar caspase inhibitors, a safe and effective disposal plan can be implemented.

[1][2][3][4][5][6][7][8][9][10][11][12][13][14]

Understanding CZL55: Key Characteristics
A summary of the known properties of CZL55 is presented below. This information is crucial for

making informed decisions on handling and disposal.
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Property Value

Chemical Name CZL55

CAS Number 667408-87-9

Chemical Formula C20H22N2O6

Molecular Weight 386.40 g/mol

Physical State Solid (powder)

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

Laboratory coat

Handling Guidelines:

Avoid creating dust when handling the solid form of CZL55.[6]

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[6][8]

Do not eat, drink, or smoke in areas where CZL55 is handled or stored.

Step-by-Step Disposal Protocol for CZL55
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The disposal of CZL55 should be treated as a hazardous waste process. Do not dispose of

CZL55 down the drain or in regular trash.[3][13]

1. Waste Identification and Segregation:

Solid Waste: Collect any solid CZL55 waste, including contaminated items like weighing

paper, pipette tips, and gloves, in a designated hazardous waste container.[2] This waste

should be double-bagged in clear plastic bags to allow for visual inspection.[2]

Liquid Waste: If CZL55 has been dissolved in a solvent, the resulting solution is considered

hazardous waste. Collect this liquid waste in a separate, compatible container. Do not mix

with other types of chemical waste unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Sharps: Any sharps, such as needles or broken glass contaminated with CZL55, must be

disposed of in a designated sharps container.[2]

2. Container Selection and Labeling:

Container Type: Use a container that is compatible with the chemical waste. For solid waste,

a sturdy, sealable bag or a wide-mouth plastic container is suitable. For liquid waste, use a

leak-proof, screw-cap bottle, preferably the original container if it is in good condition.[1][2]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("CZL55"), the concentration (if in solution), and the date of

accumulation.[4][5]

3. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure containers are kept closed except when adding waste.[2][4]

Use secondary containment, such as a tray or bin, to prevent spills.[2]

4. Arranging for Disposal:
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Contact your institution's EHS department to schedule a pickup for your hazardous waste.

Provide them with all necessary information about the waste, as indicated on the label.

Experimental Protocols
While this document focuses on disposal, any experimental protocol involving CZL55 should

include a clear plan for waste management from the outset. This includes estimating the

amount of waste that will be generated and ensuring that appropriate waste containers are

available.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of CZL55.
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CZL55 Disposal Workflow

By following these procedures, you contribute to a safer laboratory environment and ensure

compliance with institutional and regulatory standards for hazardous waste disposal. Always

consult your institution's specific guidelines, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10855490?utm_src=pdf-body
https://www.benchchem.com/product/b10855490?utm_src=pdf-body
https://www.benchchem.com/product/b10855490?utm_src=pdf-body-img
https://www.benchchem.com/product/b10855490?utm_src=pdf-body
https://www.benchchem.com/product/b10855490?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

2. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

3. acs.org [acs.org]

4. campussafety.lehigh.edu [campussafety.lehigh.edu]

5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

6. file.medchemexpress.com [file.medchemexpress.com]

7. bosterbio.com [bosterbio.com]

8. fishersci.com [fishersci.com]

9. api.sartorius.com [api.sartorius.com]

10. merckmillipore.com [merckmillipore.com]

11. va.gov [va.gov]

12. ehso.emory.edu [ehso.emory.edu]

13. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

14. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

To cite this document: BenchChem. [Navigating the Safe Disposal of CZL55: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855490#czl55-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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